Cas no 1260614-94-5 (2-(Tert-butyl) 7a-ethyl (3aR,7aS)-hexahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate)

2-(Tert-butyl) 7a-ethyl (3aR,7aS)-hexahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate structure
1260614-94-5 structure
Product Name:2-(Tert-butyl) 7a-ethyl (3aR,7aS)-hexahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate
CAS No:1260614-94-5
MF:C15H26N2O4
MW:298.377944469452
CID:5019041
Update Time:2023-08-24

2-(Tert-butyl) 7a-ethyl (3aR,7aS)-hexahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • AM805040
    • 2-(tert-butyl) 7a-ethyl (3aR,7aS)-hexahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate
    • 1H-Pyrrolo[3,4-c]pyridine-2,7a-dicarboxylic acid, hexahydro-, 2-(1,1-dimethylethyl) 7a-ethyl ester, (3aR,7aS)-
    • 2-(Tert-butyl) 7a-ethyl (3aR,7aS)-hexahydro-1H-pyrrolo[3,4-c]pyridine-2,7a-dicarboxylate
    • Inchi: 1S/C15H26N2O4/c1-5-20-12(18)15-6-7-16-8-11(15)9-17(10-15)13(19)21-14(2,3)4/h11,16H,5-10H2,1-4H3/t11-,15-/m1/s1
    • InChI Key: FIMXSFFMCFEXSK-IAQYHMDHSA-N
    • SMILES: O(CC)C([C@@]12CCNC[C@@H]1CN(C(=O)OC(C)(C)C)C2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 418
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.9
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